7-{[4-(4-methoxyphenyl)-1-piperazinyl]methyl}-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one

• IUPAC Name: 7-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• InChI: InChI=1S/C18H20N4O2S/c1-24-16-4-2-15(3-5-16)21-8-6-20(7-9-21)13-14-12-17(23)22-10-11-25-18(22)19-14/h2-5,10-12H,6-9,13H2,1H3
• InChI Key: RRYNGJMCXMUNBI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CC3=CC(=O)N4C=CSC4=N3
• Molecular Formula: C18H20N4O2S
• Molecular Weight: 356.4 g/mol

Description

The compound is a derivative of thiazolopyrimidine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring.

Synthesis Analysis

Thiazolopyrimidines can be synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido. The structures of the newly synthesized compounds can be established based on their spectral data, elemental analyses and alternative synthetic routes whenever possible.

Molecular Structure Analysis

The molecular structure of such compounds can be determined using techniques such as mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Chemical Reactions Analysis

The chemical reactions involving thiazolopyrimidines can vary widely depending on the specific compound and the conditions under which the reactions take place.

Mechanism of Action

While the mechanism of action can vary greatly depending on the specific compound and its biological target, some thiazolopyrimidines have been shown to have antimicrobial, anticancer, antioxidant, and antimicrobial activity.

Future Directions

Thiazolopyrimidines and their derivatives are a topic of ongoing research due to their wide range of biological activities. Future research may focus on developing new synthesis methods, exploring their biological activities, and developing them into effective therapeutic agents.